2,5-Anhydro-D-glucitol-1,6-bis-(dibenzylphosphate)

• Molecular Formula: C34H38O11P2
• Molecular Weight: 684.6 g/mol
• IUPAC Name: dibenzyl [5-[bis(phenylmethoxy)phosphoryloxymethyl]-3,4-dihydroxyoxolan-2-yl]methyl phosphate
• InChI: InChI=1S/C34H38O11P2/c35-33-31(25-43-46(37,39-21-27-13-5-1-6-14-27)40-22-28-15-7-2-8-16-28)45-32(34(33)36)26-44-47(38,41-23-29-17-9-3-10-18-29)42-24-30-19-11-4-12-20-30/h1-20,31-36H,21-26H2
• InChI Key: WDFLDGLHRHVJCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COP(=O)(OCC2C(C(C(O2)COP(=O)(OCC3=CC=CC=C3)OCC4=CC=CC=C4)O)O)OCC5=CC=CC=C5

Description

2,5-Anhydro-D-glucitol-1,6-bis-(dibenzylphosphate) is a chemical compound with the molecular formula C34H38O11P2 and a molecular weight of 684.61 g/mol . This compound is primarily used in research settings and has shown potential therapeutic properties, particularly in the management of diabetes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Anhydro-D-glucitol-1,6-bis-(dibenzylphosphate) involves the reaction of 2,5-Anhydro-D-glucitol with dibenzyl phosphate under specific conditions. The reaction typically requires a solvent such as dichloromethane or ethyl acetate and is carried out at low temperatures to ensure the stability of the product .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2,5-Anhydro-D-glucitol-1,6-bis-(dibenzylphosphate) can undergo several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group in the compound with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different phosphorylated derivatives, while reduction could lead to the formation of simpler sugar alcohols .

Scientific Research Applications

2,5-Anhydro-D-glucitol-1,6-bis-(dibenzylphosphate) has several scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and studies.

Biology: The compound acts as an alpha-glucosidase inhibitor, which helps in controlling blood glucose levels.

Medicine: Its potential therapeutic properties make it a candidate for managing diabetes and related complications.

Industry: The compound’s anti-inflammatory and antioxidant properties are being explored for various industrial applications.

Mechanism of Action

The mechanism of action of 2,5-Anhydro-D-glucitol-1,6-bis-(dibenzylphosphate) involves its role as an alpha-glucosidase inhibitor. By inhibiting this enzyme, the compound reduces the breakdown of carbohydrates into glucose, thereby controlling postprandial hyperglycemia. This mechanism is particularly beneficial for diabetic patients. Additionally, the compound exhibits anti-inflammatory and antioxidant properties, which contribute to its therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

2,5-Anhydro-D-glucitol-1,6-diphosphate: Acts as a moderate stimulant of yeast pyruvate kinase and serves as an analog to 2,5-anhydro-D-mannitol 1,6-bisphosphate.

2,5-Anhydro-D-mannitol 1,6-bisphosphate: A potent allosteric activator of pyruvate kinase.

Uniqueness

2,5-Anhydro-D-glucitol-1,6-bis-(dibenzylphosphate) is unique due to its dual role as an alpha-glucosidase inhibitor and its anti-inflammatory and antioxidant properties. These characteristics make it a valuable compound for managing diabetes and its complications, setting it apart from other similar compounds.